N,N-diallyl-2-[3-(6-hydroxy-2-methylpyrimidin-4-yl)piperidin-1-yl]acetamide

• IUPAC Name: 2-[3-(2-methyl-6-oxo-1H-pyrimidin-4-yl)piperidin-1-yl]-N,N-bis(prop-2-enyl)acetamide
• InChI: InChI=1S/C18H26N4O2/c1-4-8-22(9-5-2)18(24)13-21-10-6-7-15(12-21)16-11-17(23)20-14(3)19-16/h4-5,11,15H,1-2,6-10,12-13H2,3H3,(H,19,20,23)
• InChI Key: GJJFPKKRMARETA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=O)N1)C2CCCN(C2)CC(=O)N(CC=C)CC=C
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

N,N-diallyl-2-[3-(6-hydroxy-2-methylpyrimidin-4-yl)piperidin-1-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DAPA, and it is a derivative of acetamide.

Mechanism of Action

The mechanism of action of DAPA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. Additionally, DAPA has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a role in inflammation.
Biochemical and Physiological Effects:
DAPA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins, which are involved in the inflammatory response. Additionally, DAPA has been shown to have analgesic effects, as it can reduce the perception of pain. DAPA has also been shown to have anticonvulsant effects, as it can reduce the occurrence and severity of seizures.

Advantages and Limitations for Lab Experiments

One advantage of using DAPA in lab experiments is that it has been shown to have a relatively low toxicity profile, making it a safer compound to work with than some other chemicals. Additionally, DAPA has been shown to have a variety of potential therapeutic applications, making it a versatile compound to study. One limitation of using DAPA in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several potential future directions for research on DAPA. One area of interest is its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, further studies could be conducted to better understand the mechanism of action of DAPA and how it interacts with neurotransmitters and other signaling pathways. Finally, DAPA could be investigated for its potential use in the treatment of neurological disorders such as epilepsy and Parkinson's disease.

Scientific Research Applications

DAPA has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. Additionally, DAPA has been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.